Selection and characterisation of bioreceptors to develop nanoparticle-based lateral-flow immunoassays in the context of the SARS-CoV-2 outbreak†
Lab on a Chip Pub Date: 2022-07-29 DOI: 10.1039/D2LC00486K
Abstract
This manuscript aims at raising the attention of the scientific community to the need for better characterised bioreceptors for fast development of point-of-care diagnostic devices able to support mass frequency testing. Particularly, we present the difficulties encountered in finding suitable antibodies for the development of a lateral flow assay for detecting the nucleoprotein of SARS-CoV-2.
Recommended Literature
- [1] Morphology of all-polymer solar cells
- [2] Crystal structure, electronic properties and cytotoxic activity of palladium chloride complexes with monosubstituted pyridines†
- [3] pH-sensitive zwitterionic polycarboxybetaine as a potential non-viral vector for small interfering RNA delivery
- [4] Predicting the state parameters of lithium ion batteries: the race between filter-based and data driven approaches
- [5] Assessor in action: assessment literacy development in a biochemistry context
- [6] Facile synthesis of porous Ag3PO4 photocatalysts with high self-stability and activity†
- [7] LIX.—The nature of the alternating effect in carbon chains. Part XXXII. The directive influence of ψ-basic systems in aromatic substitution. Nitration of benzylidene-m-nitroaniline
- [8] Contents list
- [9] Dual functional sp2 carbon-conjugated covalent organic frameworks for fluorescence sensing and effective removal and recovery of Pd2+ ions†
- [10] Inside front cover
